4-(4-morpholinylmethyl)-N-2-naphthylbenzamide
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Overview
Description
The compound “4-(4-morpholinylmethyl)-N-2-naphthylbenzamide” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals . The morpholine ring provides basicity and polarizability due to its etheric oxygen and basic secondary amine .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a morpholine ring attached to a benzamide group through a methylene bridge, and a naphthyl group attached to the nitrogen of the benzamide .Chemical Reactions Analysis
The reactivity of this compound could be influenced by the presence of the morpholine ring and the benzamide group. The morpholine ring is known to participate in a variety of chemical reactions, particularly as a base . The benzamide group could potentially undergo hydrolysis, aminolysis, and other reactions typical of amides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular size, and functional groups would influence its solubility, melting point, boiling point, and other properties .Scientific Research Applications
Medicine: Anticancer Research
4-(4-morpholinylmethyl)-N-2-naphthylbenzamide: has potential applications in anticancer research. Compounds with similar morpholine structures have been studied for their ability to synthesize new metal coordination complexes with biomedical applications, particularly against Ehrlich Ascites Carcinoma cells . This suggests that our compound of interest may also be useful in the development of novel anticancer agents.
Chemistry: Organic Synthesis
In the field of chemistry, particularly organic synthesis, morpholine derivatives are valuable. They can act as intermediates in the synthesis of complex organic molecules. For example, related compounds are used in the synthesis of fluorescent chemical probes for imaging neural stem/progenitor cells , indicating that 4-(4-morpholinylmethyl)-N-2-naphthylbenzamide could serve a similar role in the synthesis of bioactive molecules.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(morpholin-4-ylmethyl)-N-naphthalen-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2/c25-22(23-21-10-9-18-3-1-2-4-20(18)15-21)19-7-5-17(6-8-19)16-24-11-13-26-14-12-24/h1-10,15H,11-14,16H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUCYTAJTNZLCEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)C(=O)NC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(morpholin-4-ylmethyl)-N-(naphthalen-2-yl)benzamide |
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